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Compound of Interest

Compound Name: KRC-108

Cat. No.: B15617541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling of KRC-108, a

potent benzoxazole compound identified as a TrkA kinase inhibitor with anti-tumor properties.

Given its use in preclinical cancer research, all handling, storage, and disposal must be

conducted with stringent safety measures to protect laboratory personnel and the environment.

[1]

While a specific Safety Data Sheet (SDS) for KRC-108 (CAS No. 1146944-35-5) is not publicly

available, the safety protocols outlined below are based on guidelines for handling potent

kinase inhibitors and structurally similar hazardous compounds.[2][3] As a biologically active

small molecule, KRC-108 should be treated as potentially hazardous upon inhalation,

ingestion, and skin contact.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when working with KRC-108 to minimize

exposure. The required level of protection varies depending on the laboratory activity.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator. Gloves: Double-gloving with

nitrile gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Disposable or dedicated

non-absorbent lab coat. Ventilation: Certified

chemical fume hood or powder containment

hood.[2]

Solution Preparation and Handling

Gloves: Double-gloving with nitrile gloves. Eye

Protection: Chemical splash goggles or a face

shield. Lab Coat: Standard laboratory coat.

Ventilation: Certified chemical fume hood.[2]

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves. Eye Protection: Safety

glasses with side shields. Lab Coat: Standard

laboratory coat. Containment: Class II biological

safety cabinet.[2]

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Standard laboratory coat.

Operational Plan: Handling and Disposal
A clear and concise operational plan is essential for the safe management of KRC-108 within

the laboratory.

Handling and Experimental Use
Designated Area: All work with KRC-108, especially with the solid compound and

concentrated solutions, must be conducted in a designated and clearly marked area.

Ventilation: All manipulations of the solid form of KRC-108 and its concentrated solutions

must be performed within a certified chemical fume hood to prevent inhalation of aerosols or

dust.
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Avoid Contamination: Use dedicated laboratory equipment (spatulas, glassware, etc.) when

handling KRC-108. If dedicated equipment is not feasible, thoroughly decontaminate all

items after use.

Hygiene: Always wash hands thoroughly with soap and water after handling the compound,

even when gloves have been worn.

Disposal Plan
Proper disposal of KRC-108 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Identification and Segregation:

All materials contaminated with KRC-108 (e.g., pipette tips, gloves, empty vials, absorbent

paper) must be treated as hazardous chemical waste.

Segregate KRC-108 waste from other laboratory waste streams. As a benzoxazole

derivative, it may be classified with halogenated organic compounds, but always consult

your institution's Environmental Health and Safety (EHS) department for specific guidance.

[3]

Waste Container and Labeling:

Use a dedicated, leak-proof, and clearly labeled hazardous waste container.

The label must include the words "Hazardous Waste," the full chemical name "KRC-108,"

and its CAS number "1146944-35-5."

Storage:

Store the sealed waste container in a designated and secure satellite accumulation area

within the laboratory.

Ensure the waste container is kept in secondary containment to prevent spills.

Disposal:
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Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste in accordance with all local, state, and federal regulations.

Experimental Protocols
Due to the absence of a specific SDS, no standardized experimental protocols are provided. All

researchers must develop their own standard operating procedures (SOPs) for experiments

involving KRC-108, incorporating the safety measures outlined in this document. These SOPs

should be reviewed and approved by the institution's safety committee.

Visualizing the KRC-108 Handling Workflow
The following diagram illustrates the key steps for safely handling KRC-108 in a laboratory

setting.
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Caption: Workflow for Safe Handling of KRC-108.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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